Cas no 1432065-28-5 (1-Stearoyl-rac-glycerol-d5)

• Product Name: 1-Stearoyl-rac-glycerol-d5
• CAS No: 1432065-28-5
• MF: C₂₁H₄₂O₄
• MW: 363.586596012115
• CID: 4555017
• Update Time: 2025-10-30

1-Stearoyl-rac-glycerol-d5 Chemical and Physical Properties

Names and Identifiers

• 1-Stearoyl-rac-glycerol-d5
• VBICKXHEKHSIBG-UITAJUKKSA-N

• Inchi： 1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H3/i18D2,19D2,20D
• InChI Key： VBICKXHEKHSIBG-UITAJUKKSA-N
• SMILES： C(OC([2H])([2H])C([2H])(O)C([2H])([2H])O)(=O)CCCCCCCCCCCCCCCCC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 80-83°C
• Boiling Point: 476.9±25.0 °C at 760 mmHg
• Flash Point: 151.9±16.7 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

1-Stearoyl-rac-glycerol-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols

Additional information on 1-Stearoyl-rac-glycerol-d5

Comprehensive Analysis of 1-Stearoyl-rac-glycerol-d5 (CAS No. 1432065-28-5): Applications, Benefits, and Research Insights

In the rapidly evolving field of lipid research and pharmaceutical development, 1-Stearoyl-rac-glycerol-d5 (CAS No. 1432065-28-5) has emerged as a critical compound for isotopic labeling and metabolic studies. This deuterated analog of 1-Stearoyl-rac-glycerol is widely utilized in lipidomics, drug discovery, and nutritional science, offering researchers unparalleled precision in tracing metabolic pathways. Its unique structure, featuring five deuterium atoms, enhances stability and reduces background interference in mass spectrometry analyses, making it indispensable for quantitative lipid analysis.

The growing demand for deuterated lipids like 1-Stearoyl-rac-glycerol-d5 reflects broader trends in personalized medicine and precision health. Recent studies highlight its role in investigating obesity-related metabolic disorders and cardiovascular diseases, aligning with global health priorities. Researchers frequently search for "how to use deuterated lipids in metabolic studies" or "best practices for lipid quantification," underscoring the need for accessible, high-quality reference materials like this compound.

From a technical perspective, 1-Stearoyl-rac-glycerol-d5 exhibits exceptional purity (>98%) and stability under standard laboratory conditions. Its compatibility with LC-MS/MS and GC-MS platforms addresses common challenges in lipid biomarker discovery, a hot topic in cancer research and neurodegenerative disease investigations. Industry professionals increasingly inquire about "isotopically labeled internal standards" and "lipid extraction protocols," positioning this compound as a cornerstone of modern analytical workflows.

Beyond academia, 1-Stearoyl-rac-glycerol-d5 finds applications in cosmetic science for studying skin barrier function and in food technology for tracking lipid digestion. These interdisciplinary uses resonate with trending searches like "lipids in skincare formulations" and "bioavailability of dietary fats." The compound's versatility also supports emerging fields such as gut microbiome research, where lipid-host interactions are gaining attention.

Quality control remains paramount for CAS No. 1432065-28-5 applications. Reputable suppliers provide comprehensive certificates of analysis, including NMR and HPLC validation data, to ensure batch-to-batch consistency—a key concern for researchers troubleshooting "inconsistent MS results with labeled standards." Proper storage at -20°C in inert atmospheres preserves the compound's integrity, as detailed in technical queries about "long-term stability of deuterated reagents."

The synthesis of 1-Stearoyl-rac-glycerol-d5 involves sophisticated deuterium incorporation techniques, with current methodologies focusing on green chemistry principles to reduce environmental impact. This aligns with the pharmaceutical industry's shift toward sustainable practices, another frequent search topic. Advanced purification processes eliminate byproducts that could interfere with sensitive lipid profiling assays, addressing common pain points in metabolomics workflows.

Regulatory compliance is another critical aspect for users of 1432065-28-5. The compound falls under general laboratory chemical classifications, but researchers must verify local regulations regarding deuterated compound handling—a frequently searched compliance topic. Documentation typically includes SDS sheets with detailed safety profiles, though the material poses no significant hazards when handled according to standard laboratory safety protocols.

Future directions for 1-Stearoyl-rac-glycerol-d5 research may include expanded applications in single-cell lipidomics and spatial metabolomics—cutting-edge techniques generating substantial interest in the scientific community. As instrumentation sensitivity improves, demand for high-purity isotopic standards like this will likely grow, particularly for studies requiring low-abundance lipid detection or tracer experiments in complex biological systems.

For researchers selecting deuterated lipid standards, key considerations include enrichment level verification (typically 98% D for this compound), solubility characteristics (optimized for common organic solvents), and matrix compatibility with biological samples. These factors directly impact experimental outcomes in searches related to "improving lipid recovery rates" or "reducing ion suppression in MS."

In conclusion, 1-Stearoyl-rac-glycerol-d5 (CAS No. 1432065-28-5) represents a vital tool for advancing lipid research across multiple disciplines. Its unique properties address contemporary challenges in biomarker discovery, nutritional science, and therapeutic development, while aligning with industry trends toward precision analytics and sustainable chemistry. As scientific inquiries grow more complex, this compound will undoubtedly remain at the forefront of innovative metabolic research methodologies.